Cas no 1031552-88-1 (3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one)

• Product Name: 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one
• CAS No: 1031552-88-1
• MF: C₂₆H₂₂N₆O₂
• MW: 450.491884708405
• CID: 5383569
• Update Time: 2025-07-09

3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-8-[(4-phenyl-1-piperazinyl)carbonyl][1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one
• 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one

• Inchi： 1S/C26H22N6O2/c33-25-21-12-11-19(26(34)31-15-13-30(14-16-31)20-9-5-2-6-10-20)17-22(21)32-24(27-25)23(28-29-32)18-7-3-1-4-8-18/h1-12,17H,13-16H2,(H,27,33)
• InChI Key： FCOOTQYTESGOTA-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC=C3)=C1NC(=O)C1=C2C=C(C(N2CCN(C3=CC=CC=C3)CC2)=O)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.90±0.20(Predicted)

Additional information on 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one

Exploring the Potential of 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one (CAS No. 1031552-88-1) in Modern Research

The compound 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one (CAS No. 1031552-88-1) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a triazoloquinazolinone core and a phenylpiperazine moiety, this molecule represents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications targeting central nervous system (CNS) disorders, inflammation, and cancer, aligning with current trends in precision medicine and personalized healthcare.

One of the most searched questions in the scientific community revolves around the structure-activity relationship (SAR) of triazoloquinazolinone derivatives. The presence of the phenylpiperazine group in this compound suggests potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in neuropharmacology. Recent studies highlight the growing demand for multi-target ligands in drug design, and this compound's hybrid structure positions it as a candidate for further investigation in polypharmacology strategies.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in this molecule offers advantages such as metabolic stability and hydrogen bonding capacity, making it a valuable building block in fragment-based drug discovery. The carbonyl linkage between the piperazine and triazoloquinazolinone moieties provides conformational flexibility, a feature often sought after in kinase inhibitor design. These attributes resonate with the increasing focus on allosteric modulators and protein-protein interaction inhibitors in contemporary drug development.

The pharmacological potential of CAS No. 1031552-88-1 extends to its possible role in addressing neurodegenerative diseases, a hot topic in aging populations worldwide. Its structural similarity to known adenosine receptor ligands suggests potential applications in Parkinson's disease and cognitive enhancement research. Furthermore, the quinazolinone core is associated with anti-angiogenic properties, making this compound relevant to tumor microenvironment studies and combination therapy approaches in oncology.

In the context of green chemistry and sustainable synthesis, researchers are exploring efficient routes to prepare 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one with minimal environmental impact. The growing emphasis on atom economy and catalytic processes in pharmaceutical manufacturing has led to innovative approaches for constructing its heterocyclic systems. These developments align with the industry's shift toward continuous flow chemistry and automated synthesis platforms.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as cryo-electron microscopy and X-ray crystallography are being employed to understand its molecular interactions with biological targets. The integration of computational chemistry and AI-driven drug design tools has accelerated the exploration of its conformational space and binding modes, reflecting the digital transformation occurring in pharmaceutical R&D.

From a formulation perspective, the physicochemical properties of CAS No. 1031552-88-1 warrant careful consideration in drug delivery system development. Its logP value and solubility profile influence decisions regarding nanocarrier systems or prodrug strategies, particularly for blood-brain barrier penetration. These aspects are crucial in addressing the persistent challenge of bioavailability optimization in modern drug development.

The intellectual property landscape surrounding triazoloquinazolinone derivatives continues to evolve, with pharmaceutical companies actively pursuing patents for novel analogs. This competitive environment underscores the importance of structure-based drug design and lead optimization strategies to develop differentiated therapeutic candidates. The compound's unique features make it a valuable starting point for medicinal chemistry campaigns aimed at addressing unmet medical needs.

As the scientific community increasingly focuses on translational research, the potential of 3-phenyl-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one to progress from bench to bedside remains an area of active investigation. Its development trajectory exemplifies the convergence of chemical biology, systems pharmacology, and precision medicine - key themes shaping the future of healthcare innovation.